5-chloro-N-(4-fluorooxolan-3-yl)-N-methylthiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(4-fluorooxolan-3-yl)-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C10H11ClFNO2S/c1-13(7-5-15-4-6(7)12)10(14)8-2-3-9(11)16-8/h2-3,6-7H,4-5H2,1H3
• InChI Key: NVAWCHFOINJBNU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1COCC1F)C(=O)C2=CC=C(S2)Cl
• Molecular Formula: C10H11ClFNO2S
• Molecular Weight: 263.72 g/mol

Description

5-chloro-N-(4-fluorooxolan-3-yl)-N-methylthiophene-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the B-cell receptor (BCR) signaling pathway, which is essential for the survival and proliferation of B-cells. Inhibition of BTK has shown promising results in the treatment of various B-cell malignancies.

Scientific Research Applications

Chemical Synthesis and Antipathogenic Activity

Research into acylthioureas, a category closely related to 5-chloro-N-(4-fluorooxolan-3-yl)-N-methylthiophene-2-carboxamide, highlights their synthesis and potential as antimicrobial agents. These compounds have shown significant antipathogenic activities, particularly against Pseudomonas aeruginosa and Staphylococcus aureus, suggesting a potential for the development of new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Antitubercular and Antibacterial Properties

Further studies on carboxamide derivatives indicate promising antitubercular and antibacterial activities. These studies demonstrate the potential of such compounds in the fight against tuberculosis and various bacterial infections, outperforming traditional drugs like Pyrazinamide and Streptomycin in some cases (Bodige et al., 2020).

Material Science Applications

In the field of material science, aromatic polyamides based on similar chemical structures have been synthesized, showing excellent solubility in organic solvents and forming transparent, tough films. These materials exhibit high thermal stability, suggesting their utility in advanced material applications (Yang, Hsiao, & Yang, 1999).

Inhibitors of Gene Expression

Compounds structurally related to 5-chloro-N-(4-fluorooxolan-3-yl)-N-methylthiophene-2-carboxamide have been investigated as inhibitors of NF-kappaB and AP-1 gene expression. These studies highlight the potential of such compounds in therapeutic applications, particularly in modulating gene expression related to various diseases (Palanki et al., 2000).

Electrophilic Fluorination

Research into the electrophilic fluorination of similar compounds demonstrates a highly efficient methodology for introducing fluorine atoms into organic molecules, a crucial step in synthesizing many pharmaceutical and agrochemical products. This method shows marked solvent effects on the efficiency of fluorination, providing insights into the optimization of such chemical reactions (Suzuki & Fuchigami, 2004).